(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethanamine
Overview
Description
“(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethanamine” is a chemical compound that contains a 3,5-bis(trifluoromethyl)phenyl motif . This motif is used extensively in promoting organic transformations . It’s also found in (thio)urea-based catalysts, such as N,N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea, which has played a very important role in the development of H-bond organocatalysts .
Synthesis Analysis
The synthesis of compounds with a 3,5-bis(trifluoromethyl)phenyl motif involves the use of (thio)urea derivatives as organocatalysts . These catalysts activate substrates and subsequently stabilize partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding .Chemical Reactions Analysis
The 3,5-bis(trifluoromethyl)phenyl motif is used extensively in promoting organic transformations . It’s also found in (thio)urea-based catalysts, which have been used in various organic reactions .Scientific Research Applications
1. Enantioselective Synthesis
- Summary of Application: This compound is used in the efficient enantioselective synthesis of ®-[3,5-bis(trifluoromethyl)phenyl]ethanol, a key chiral intermediate for the synthesis of aprepitant .
- Methods of Application: The synthetic process involves the asymmetric reduction of 3,5-bis(trifluoromethyl)acetophenone, catalyzed by Leifsonia xyli CCTCC M 2010241 cells using isopropanol as the co-substrate for cofactor recycling . The reaction system contained 200 mM of 3,5-bis(trifluoromethyl)acetophenone, 20% (v/v) of isopropanol, and 300 g/l of wet cells .
- Results or Outcomes: The bioreduction was executed at 30°C and 200 rpm for 30 h, and 91.8% of product yield with 99.9% of enantiometric excess (e.e.) was obtained .
2. Catalyst Development
- Summary of Application: The compound is used in the development of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a catalyst used extensively in promoting organic transformations .
- Methods of Application: The compound is used in the synthesis of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea . The exact methods of application are not specified in the source.
- Results or Outcomes: The 3,5-bis(trifluoromethyl)phenyl motif of the compound is used ubiquitously in H-bond catalysts . The catalyst has played a very important role in the development of H-bond organocatalysts .
3. Asymmetric Reduction
- Summary of Application: This compound is used in the efficient enantioselective synthesis of ®-[3,5-bis(trifluoromethyl)phenyl]ethanol, a key chiral intermediate for the synthesis of aprepitant .
- Methods of Application: The synthetic process involves the asymmetric reduction of 3,5-bis(trifluoromethyl)acetophenone, catalyzed by Leifsonia xyli CCTCC M 2010241 cells using isopropanol as the co-substrate for cofactor recycling . The reaction system contained 200 mM of 3,5-bis(trifluoromethyl)acetophenone, 20% (v/v) of isopropanol, and 300 g/l of wet cells .
- Results or Outcomes: The bioreduction was executed at 30°C and 200 rpm for 30 h, and 91.8% of product yield with 99.9% of enantiometric excess (e.e.) was obtained .
4. Organocatalysts Development
- Summary of Application: The compound is used in the development of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a catalyst used extensively in promoting organic transformations .
- Methods of Application: The compound is used in the synthesis of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea . The exact methods of application are not specified in the source.
- Results or Outcomes: The 3,5-bis(trifluoromethyl)phenyl motif of the compound is used ubiquitously in H-bond catalysts . The catalyst has played a very important role in the development of H-bond organocatalysts .
3. Asymmetric Reduction
- Summary of Application: This compound is used in the efficient enantioselective synthesis of ®-[3,5-bis(trifluoromethyl)phenyl]ethanol, a key chiral intermediate for the synthesis of aprepitant .
- Methods of Application: The synthetic process involves the asymmetric reduction of 3,5-bis(trifluoromethyl)acetophenone, catalyzed by Leifsonia xyli CCTCC M 2010241 cells using isopropanol as the co-substrate for cofactor recycling . The reaction system contained 200 mM of 3,5-bis(trifluoromethyl)acetophenone, 20% (v/v) of isopropanol, and 300 g/l of wet cells .
- Results or Outcomes: The bioreduction was executed at 30°C and 200 rpm for 30 h, and 91.8% of product yield with 99.9% of enantiometric excess (e.e.) was obtained .
4. Organocatalysts Development
- Summary of Application: The compound is used in the development of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a catalyst used extensively in promoting organic transformations .
- Methods of Application: The compound is used in the synthesis of N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea . The exact methods of application are not specified in the source.
- Results or Outcomes: The 3,5-bis(trifluoromethyl)phenyl motif of the compound is used ubiquitously in H-bond catalysts . The catalyst has played a very important role in the development of H-bond organocatalysts .
Future Directions
The 3,5-bis(trifluoromethyl)phenyl motif is used extensively in promoting organic transformations . This suggests that “(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethanamine” and related compounds could have potential applications in the development of new catalysts and organic transformations .
properties
IUPAC Name |
(1R)-1-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F6N/c1-6(18-2)7-3-8(10(12,13)14)5-9(4-7)11(15,16)17/h3-6,18H,1-2H3/t6-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHIAARPZLAPMHX-ZCFIWIBFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F6N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20583289 | |
Record name | (R)-N-Methyl-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20583289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]-N-methylethanamine | |
CAS RN |
334477-60-0 | |
Record name | [(1R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethyl]methylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=334477-60-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R)-N-Methyl-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20583289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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